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Compound of Interest

Compound Name: 2,3-Dibromopropionyl chloride

Cat. No.: B092009

2,3-Dibromopropionyl chloride is a highly reactive acyl chloride that serves as a valuable
intermediate in the synthesis of a wide array of complex organic molecules. Its bifunctional
nature, possessing both a reactive acid chloride and two bromine atoms, allows for a diverse
range of chemical transformations. This makes it a key component in the construction of
heterocyclic compounds and in the introduction of the 2,3-dibromopropionyl moiety into various
molecular scaffolds. This guide aims to equip researchers, scientists, and drug development
professionals with the essential technical knowledge to effectively and safely utilize this reagent
in their work.

Commercial Availability and Supplier Specifications

A multitude of chemical suppliers offer 2,3-Dibromopropionyl chloride, typically with purities
ranging from 95% to over 98%. When selecting a supplier, it is crucial to consider not only the
purity but also the available quantities, packaging, and the comprehensiveness of the provided
technical and safety documentation. Below is a comparative table of prominent commercial
suppliers.
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Supplier

Product
Number(s)

Purity

Appearance

Additional
Notes

Sigma-Aldrich

359426

97%

Liquid

Detailed safety
and handling
information

available.[1]

TCIl America

D3288

>98.0% (T)

White to Yellow
to Green clear

liquid

Available in
various

guantities.

Thermo Scientific

Chemicals

AC433410050,
AC433410250

97%

Clear colorless to

yellow liquid

Originally part of
the Acros
Organics

portfolio.[2]

Otto Chemie Pvit.
Ltd.

D 2538

98%

White to yellow

to green

States
application in
diaminopropiona
nilides synthesis.

[3]

Aarnee

International

95.00% Min.

Yellow to Brown

clear liquid

Provides detailed
physical property
specifications.[4]

Scimplify

A manufacturer
and distributor
offering
competitive
pricing.[5]

ChemicalBook

Varies by

supplier

Varies

A platform
connecting
various Chinese

suppliers.[6]
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Synthesis and Manufacturing Process: A
Mechanistic Perspective

An understanding of the synthesis of 2,3-Dibromopropionyl chloride is beneficial for
assessing its purity and potential impurities. A common industrial process involves the
bromination of acrylic acid, followed by chlorination of the resulting 2,3-dibromopropionic acid.
[7][8] The use of an iron catalyst is a key inventive feature in some patented processes, leading
to high yield and purity.[7][8]

Patented Synthesis Protocol

A widely cited method for the preparation of 2,3-Dibromopropionyl chloride is detailed in US
Patent 5,344,977.[7] The process is a one-pot synthesis that ensures high yield and purity.

Experimental Protocol:

Bromination of Acrylic Acid: Charge a suitable reactor with 224g of bromine at 15-20°C.

» With stirring, uniformly add 100g of acrylic acid over a period of 8 hours. The reaction is
exothermic, and the temperature will rise, causing the mixture to reflux.

 After the addition is complete, continue stirring for 30 minutes at 64-66°C to yield a melt of
2,3-dibromopropionic acid.

» Catalyst Addition: To this melt, add 1.1g of a 40% aqueous solution of iron(l1l) chloride.

e Chlorination: With continuous stirring, uniformly add 191g of thionyl chloride (a 15% excess)
to the melt at 65°C over 5 hours.

o Continue stirring for approximately 1 hour at 65°C until the evolution of gas (sulfur dioxide
and hydrogen chloride) ceases.

o Work-up: The volatile components are removed by evacuating the system at 65°C to 25
mbar for about 1.5 hours.

e This process yields approximately 3449 of 2,3-Dibromopropionyl chloride with a purity of
98-99%.[7][8]
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Synthesis Workflow Diagram

The following diagram illustrates the key steps in the industrial synthesis of 2,3-
Dibromopropionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,3-IRABE 97% | Sigma-Aldrich [sigmaaldrich.com]
e 2.433410250 [thermofisher.com]
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3. 2,3-Dibromopropionyl chloride, 98% 18791-02-1 - Manufacturers & Suppliers in India with
worldwide shipping. [ottokemi.com]

e 4. aarneeinternational.com [aarneeinternational.com]

e 5. 2,3-Dibromopropionyl chloride Online | 2,3-Dibromopropionyl chloride Manufacturer and
Suppliers [scimplify.com]

e 6. 2,3-Dibromopropionyl chloride | 18791-02-1 [chemicalbook.com]

e 7.USbH344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google
Patents [patents.google.com]

o 8. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl! chloride - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Introduction: The Synthetic Utility of a Versatile Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092009#commercial-suppliers-of-2-3-
dibromopropionyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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